Cas no 2227858-01-5 ((2R)-2-(3-methanesulfonylphenyl)oxirane)

• Product Name: (2R)-2-(3-methanesulfonylphenyl)oxirane
• CAS No: 2227858-01-5
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 5865862
• PubChem ID: 165709905
• Update Time: 2025-08-05

(2R)-2-(3-methanesulfonylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3-methanesulfonylphenyl)oxirane
• EN300-2004455
• 2227858-01-5

• Inchi： 1S/C9H10O3S/c1-13(10,11)8-4-2-3-7(5-8)9-6-12-9/h2-5,9H,6H2,1H3/t9-/m0/s1
• InChI Key： VZIJGQPXOMZGOK-VIFPVBQESA-N
• SMILES： S(C)(C1=CC=CC(=C1)[C@@H]1CO1)(=O)=O

Computed Properties

• Exact Mass: 198.03506535g/mol
• Monoisotopic Mass: 198.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55Ų

Additional information on (2R)-2-(3-methanesulfonylphenyl)oxirane

(2R)-2-(3-Methanesulfonylphenyl)Oxirane: A Comprehensive Overview

The compound (2R)-2-(3-methanesulfonylphenyl)oxirane (CAS No. 2227858-01-5) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as methanesulfonylphenyl oxirane, belongs to the class of epoxides, which are widely studied for their reactivity and versatility in organic synthesis. The molecule's structure, featuring a methanesulfonyl group attached to a phenyl ring and an epoxide ring, makes it a unique subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of epoxide chemistry in the development of advanced materials and therapeutic agents. The methanesulfonylphenyl oxirane has been explored for its ability to undergo various nucleophilic opening reactions, which are critical in the synthesis of complex molecules. Researchers have demonstrated that the stereochemistry at the epoxide carbon plays a pivotal role in determining the reactivity and selectivity of these reactions. The (2R) configuration of this compound has been shown to influence the outcome of these reactions, making it a valuable tool in asymmetric synthesis.

In terms of applications, (2R)-2-(3-methanesulfonylphenyl)oxirane has found utility in the pharmaceutical industry as an intermediate in drug discovery programs. Its ability to form stable bonds with nucleophiles has made it a key component in the synthesis of bioactive compounds. For instance, recent studies have reported its use in the development of inhibitors for certain enzymes involved in disease pathways, showcasing its potential as a lead compound in medicinal chemistry.

The synthesis of methanesulfonylphenyl oxirane involves a multi-step process that typically begins with the preparation of the methanesulfonyl phenol derivative. This is followed by epoxidation using appropriate reagents to form the oxirane ring. The stereochemistry at the epoxide carbon is carefully controlled during this process to ensure the desired (R) configuration. Advanced techniques such as X-ray crystallography have been employed to confirm the stereochemical integrity of the compound, ensuring its reliability for further studies.

From an environmental perspective, there is growing interest in understanding the degradation pathways of (2R)-2-(3-methanesulfonylphenyl)oxirane and its impact on ecosystems. Preliminary studies suggest that under certain conditions, the compound undergoes hydrolysis to form more benign products. These findings are crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, (2R)-2-(3-methanesulfonylphenyl)oxirane (CAS No. 2227858-01-5) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and reactivity make it a subject of ongoing research and development. As new insights emerge from cutting-edge studies, this compound continues to pave the way for innovative solutions in chemistry and pharmacology.